Cas no 695-95-4 (Methyl 3-oxocyclobutane-1-carboxylate)

Methyl 3-oxocyclobutane-1-carboxylate Properties

Names and Identifiers

• Methyl 3-oxocyclobutanecarboxylate
• 3-Oxocyclobutanecarb
• 3-Oxocyclobutanecarboxylic Acid Methyl Ester
• methyl 3-oxocyclobutane-1-carboxylate
• Methyl 3-oxo-cyclobutanecarboxylate
• 3-METHOXYCARBONYLCYCLOBUTANONE
• C6H8O3
• CYCLOBUTANECARBOXYLIC ACID, 3-OXO-, METHYL ESTER
• Methyl 3-oxo-cyclobutanecarboxylate;Cyclobutanecarboxylic acid, 3-oxo-, methyl ester
• KSC630K4P
• AMCB00021
• IHLHSAIBOSSHQV-UHFFFAOYSA-N
• HT483
• methyl 3-oxocyclobutane carboxylate
• ZX-RL
• methyl 3-oxidanylidenecyclobutane-1-carboxylate
• DTXSID00553889
• BCP17549
• EN300-104282
• A1-00070
• 695-95-4
• A836553
• FT-0684720
• A26795
• TS-01679
• PB32215
• J-522207
• 3-oxo-1-cyclobutanecarboxylic acid methyl ester
• AM20070620
• Methyl3-oxocyclobutanecarboxylate
• CS-W007372
• MFCD00604222
• SY012186
• Methyl 3-oxocyclobutanecarboxylate, 97%
• AKOS006228714
• SCHEMBL872959
• BBL102687
• STL556492
• DB-002956
• +Expand

• MDL： MFCD22566365
• InChIKey： IHLHSAIBOSSHQV-UHFFFAOYSA-N
• Inchi： 1S/C6H8O3/c1-9-6(8)4-2-5(7)3-4/h4H,2-3H2,1H3
• SMILES： O(C([H])([H])[H])C(C1([H])C([H])([H])C(C1([H])[H])=O)=O

Computed Properties

• Exact Mass: 128.04700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 128.047344113g/mol
• Heavy Atom Count: 9
• Complexity: 142
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.5
• Topological Polar Surface Area: 43.4

Experimental Properties

• LogP: 0.13850
• PSA: 43.37000
• Refractive Index: 1.473
• Water Partition Coefficient: Slightly soluble in water.
• Boiling Point: 188°C at 760 mmHg
• Flash Point: 72.5℃
• Density: 1.219

Methyl 3-oxocyclobutane-1-carboxylate Security Information

• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature
• Signal Word：Warning

Methyl 3-oxocyclobutane-1-carboxylate Customs Data

• HS CODE：2918300090
• Customs Data：

  China Customs Code:

  2918300090

  Overview:

  2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%